2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile

• IUPAC Name: (E)-2-(4-fluorophenyl)-3-(5-iodofuran-2-yl)prop-2-enenitrile
• InChI: InChI=1S/C13H7FINO/c14-11-3-1-9(2-4-11)10(8-16)7-12-5-6-13(15)17-12/h1-7H/b10-7-
• InChI Key: FOECQTNANMDMIP-YFHOEESVSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=CC2=CC=C(O2)I)C#N)F
• Isomeric SMILES: C1=CC(=CC=C1/C(=C\C2=CC=C(O2)I)/C#N)F
• Molecular Formula: C13H7FINO
• Molecular Weight: 339.10 g/mol

Description

2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile, also known as FIPI, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It was first synthesized in 2006 and has since been the subject of numerous scientific studies.

Mechanism of Action

2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile inhibits the activity of phospholipase D enzymes by binding to a specific site on the enzyme. This prevents the enzyme from interacting with its substrate and carrying out its normal cellular functions.
Biochemical and Physiological Effects:
2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cancer cell proliferation, migration, and invasion in vitro. It has also been shown to reduce inflammation in animal models of disease.

Advantages and Limitations for Lab Experiments

2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile has several advantages for use in lab experiments. It is a small molecule inhibitor, which makes it easy to use in cell culture and animal studies. It is also highly specific for phospholipase D enzymes, which reduces the risk of off-target effects. However, like all small molecule inhibitors, 2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile has limitations. It may not be effective in all cell types or disease models, and it may have limited bioavailability in vivo.

Future Directions

There are several potential future directions for research on 2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile. One area of interest is the development of more potent and selective inhibitors of phospholipase D enzymes. Another area of interest is the investigation of the role of phospholipase D enzymes in other diseases, such as Alzheimer's disease and cardiovascular disease. Finally, the development of new drug delivery systems for 2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile may improve its bioavailability and efficacy in vivo.

Synthesis Methods

2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile can be synthesized using a two-step process. The first step involves the reaction of 4-fluorobenzaldehyde with 5-iodo-2-furanacetic acid to form an intermediate compound. The second step involves the reaction of the intermediate compound with acrylonitrile to form 2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile.

Scientific Research Applications

2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the activity of phospholipase D enzymes, which are involved in a variety of cellular processes including cell proliferation, migration, and invasion. As a result, 2-(4-fluorophenyl)-3-(5-iodo-2-furyl)acrylonitrile has been investigated as a potential treatment for cancer, inflammation, and other diseases.